Cas no 81036-81-9 (4-(2-hydroxypropan-2-yl)benzaldehyde)

• Product Name: 4-(2-hydroxypropan-2-yl)benzaldehyde
• CAS No: 81036-81-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD24674074
• CID: 4197415
• PubChem ID: 10419520
• Update Time: 2025-04-24

4-(2-hydroxypropan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-hydroxy-1-methylethyl)-
• 4-(2-hydroxypropan-2-yl)benzaldehyde

• MDL： MFCD24674074
• Inchi： 1S/C10H12O2/c1-10(2,12)9-5-3-8(7-11)4-6-9/h3-7,12H,1-2H3
• InChI Key： RCUMJJBGXUQSOF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(C=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-hydroxypropan-2-yl)benzaldehyde

Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- and Its Significance in Modern Chemical Research

Benzaldehyde, 4-(1-hydroxy-1-methylethyl)-, with the CAS number 81036-81-9, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various chemical syntheses and biological studies. The presence of both a benzaldehyde moiety and a tertiary alcohol group makes it a versatile intermediate in the development of more complex molecules.

The compound's structure, featuring a substituted benzene ring connected to a (1-hydroxy-1-methylethyl) group, imparts specific chemical properties that are highly valuable in synthetic chemistry. The benzaldehyde component is well-known for its role as a precursor in the synthesis of various aromatic compounds, while the tertiary alcohol functionality provides opportunities for further derivatization through oxidation or esterification reactions. These characteristics make Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- a promising candidate for use in the development of new pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the applications of this compound in medicinal chemistry. Researchers have been exploring its potential as a building block for more complex drug molecules. The benzaldehyde moiety can be easily converted into other functional groups such as alcohols, ethers, and ketones, which are essential components in many drug formulations. Additionally, the tertiary alcohol group can be modified to create chiral centers, which are crucial for developing enantiomerically pure drugs that exhibit higher efficacy and fewer side effects.

One of the most exciting areas of research involving Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- is its application in the synthesis of bioactive molecules. Studies have shown that derivatives of this compound can exhibit significant biological activity. For instance, researchers have synthesized several analogs of this molecule that demonstrate antimicrobial and anti-inflammatory properties. These findings suggest that further exploration of the structure-activity relationships (SAR) could lead to the discovery of novel therapeutic agents.

The synthesis of Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- has also been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to enhance the efficiency of its production. These advancements not only make the compound more accessible but also open up new possibilities for its use in industrial applications. For example, catalytic processes can reduce the environmental impact of its synthesis by minimizing waste and energy consumption.

Another area where this compound has shown promise is in materials science. The unique chemical properties of Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- make it suitable for use as a monomer or intermediate in the production of polymers and specialty chemicals. Researchers have investigated its incorporation into polymer backbones to create materials with enhanced thermal stability or biodegradability. These innovations could lead to the development of new materials with applications ranging from packaging to medical devices.

The role of computational chemistry in understanding the behavior of Benzaldehyde, 4-(1-hydroxy-1-methylethyl)- cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and optimize synthetic routes with high accuracy. This has enabled the discovery of novel derivatives and their potential applications without the need for extensive experimental trials. Such computational approaches are particularly valuable in drug discovery, where they can accelerate the identification of promising candidates for further development.

In conclusion, Benzaldehyde, 4-(1-hydroxy-1-methylethyl)-, CAS number 81036-81-9, is a compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate in organic synthesis, while its biological activity suggests promising applications in medicinal chemistry. Advances in synthetic methodologies and computational techniques continue to expand its utility, making it an indispensable tool for researchers seeking to develop new materials and therapeutics.